
Anhydroglucose: A Core Component in Modern
Research and Drug Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anhydroglucose

Cat. No.: B10753087 Get Quote

An in-depth guide to the chemical formula, molecular weight, properties, synthesis, and

applications of anhydroglucose, tailored for researchers, scientists, and professionals in drug

development.

Anhydroglucose, a dehydrated form of glucose, is a fundamental structural unit in pivotal

biopolymers such as cellulose and starch. Its unique chemical architecture makes it a versatile

building block in various scientific and industrial applications, including the synthesis of novel

therapeutic agents and advanced drug delivery systems. This technical guide provides a

comprehensive overview of the key aspects of anhydroglucose, with a focus on its most

common isomers: 1,6-anhydro-β-D-glucopyranose (levoglucosan) and 3,6-anhydro-D-glucose.

Core Chemical and Physical Properties
The fundamental properties of anhydroglucose are dictated by its isomeric form. The

chemical formula for anhydroglucose is C₆H₁₀O₅, with a corresponding molecular weight of

162.14 g/mol .[1][2] Below is a summary of the key physicochemical properties of its prominent

isomers.
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Property
1,6-Anhydro-β-D-
glucopyranose
(Levoglucosan)

3,6-Anhydro-D-glucose

Molecular Formula C₆H₁₀O₅ C₆H₁₀O₅

Molecular Weight 162.14 g/mol [2] 162.14 g/mol [1]

CAS Number 498-07-7[2] 7625-23-2[1]

Melting Point 182-184 °C[2] Not available

Solubility
Soluble in water (50 mg/mL)

and ethanol.[2]
Not available

Optical Activity [α]¹⁸/D −66° (c = 1 in H₂O)[2] Not available

Structure Bicyclic Furanose ring

Synthesis and Experimental Protocols
The synthesis of anhydroglucose isomers can be achieved through various chemical routes,

often starting from D-glucose or its derivatives.

Synthesis of 1,6-Anhydro-β-D-glucopyranose
(Levoglucosan)
A convenient one-step synthesis of levoglucosan from D-glucose can be performed using 2-

chloro-1,3-dimethylimidazolinium chloride (DMC) as an activating agent. This method facilitates

the intramolecular cyclization to form the 1,6-anhydro bridge.

Experimental Protocol:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon),

dissolve D-glucose in a suitable solvent.

Activation: Add 2-chloro-1,3-dimethylimidazolinium chloride (DMC) (approximately 1.1 to 1.5

equivalents) to the solution. A tertiary amine base, such as triethylamine, may be added to

neutralize the hydrochloric acid generated during the reaction.
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Reaction: Stir the mixture at a controlled temperature, ranging from room temperature to a

moderately elevated temperature (e.g., 50-80 °C), for several hours. Monitor the reaction

progress using thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and remove the

solvent under reduced pressure.

Purification: The crude product can be purified by silica gel chromatography to yield high-

purity levoglucosan.

Synthesis of 3,6-Anhydro-D-glucal
3,6-Anhydro-D-glucal, a precursor for 3,6-anhydro-D-glucose, can be synthesized from 6-O-

Tosyl-D-glucal.

Experimental Protocol:

Reaction Setup: Treat a solution of 6-O-Tosyl-D-glucal with an excess of lithium aluminum

hydride (LiAlH₄).

Reaction Conditions: The reaction is typically carried out in a suitable etheral solvent under

anhydrous conditions.

Product Formation: The reaction unexpectedly yields 3,6-anhydro-D-glucal as the major

product in good yield.[3]

Purification: The product can be purified using standard chromatographic techniques.[3]

Biological Significance and Signaling Pathways
Anhydroglucose, particularly levoglucosan, is a key intermediate in the metabolism of various

microorganisms. Understanding these pathways is crucial for applications in biotechnology and

bioremediation.

Fungal Degradation of Levoglucosan
In some fungi, levoglucosan is metabolized to the central metabolite glucose-6-phosphate via

the action of levoglucosan kinase (LGK). This enzyme catalyzes both the cleavage of the 1,6-
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anhydro ring and the phosphorylation of the glucose molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Levoglucosan Glucose-6-Phosphate

Levoglucosan Kinase (LGK)
ATP -> ADP Central Metabolism

Levoglucosan

3-Keto-levoglucosan

Levoglucosan Dehydrogenase (LGDH)
NAD+ -> NADH

Metabolic Intermediates

Further Enzymatic Steps

Central Metabolism

 

Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Protein Precipitation
(e.g., with acetonitrile)

Centrifugation

Supernatant Collection

Liquid Chromatography
(Separation of Analytes)

Tandem Mass Spectrometry
(Detection and Quantification)

Quantification
(Calibration Curve)

Data Analysis and
Interpretation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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